Cas no 1805403-79-5 (Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate)

• Product Name: Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate
• CAS No: 1805403-79-5
• MF: C₁₂H₁₀F₆O₂
• MW: 300.197024822235
• CID: 5038767
• Update Time: 2025-08-04

Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate

• Inchi： 1S/C12H10F6O2/c1-3-6-7(10(19)20-2)4-5-8(11(13,14)15)9(6)12(16,17)18/h4-5H,3H2,1-2H3
• InChI Key： XRLOEAVIYOLVJY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CC=C(C(=O)OC)C=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate

Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate: A Comprehensive Overview

Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate, also known by its CAS number 1805403-79-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group and two trifluoromethyl substituents at the 3 and 4 positions of the benzene ring. The presence of these trifluoromethyl groups imparts distinctive electronic and steric properties to the molecule, making it a valuable component in modern chemical synthesis and material engineering.

The trifluoromethyl group is known for its strong electron-withdrawing effect, which significantly influences the reactivity and stability of the compound. This property makes Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate an excellent candidate for use in advanced materials such as high-performance polymers and electronic devices. Recent studies have highlighted its potential as a building block for constructing fluorinated aromatic polymers, which exhibit exceptional thermal stability and dielectric properties. These polymers are increasingly being explored for applications in next-generation electronics, including flexible displays and high-frequency communication devices.

In addition to its role in polymer synthesis, Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate has shown promise in the field of drug discovery. The benzoate ester functional group is a common motif in pharmaceutical compounds, often contributing to bioavailability and metabolic stability. Researchers have investigated this compound as a precursor for designing bioactive molecules with enhanced pharmacokinetic profiles. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it a versatile intermediate in medicinal chemistry.

The synthesis of Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate typically involves multi-step processes that require precise control over reaction conditions. A common approach includes the Friedel-Crafts alkylation or acylation of a suitable aromatic substrate followed by esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of homogeneous catalysts has significantly improved the yield and selectivity of key intermediates, aligning with the growing demand for sustainable chemical processes.

From an environmental perspective, Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate has been studied for its biodegradation characteristics. Initial findings suggest that its high fluorine content may influence its persistence in natural environments. However, further research is needed to fully understand its ecological impact and develop strategies for safe disposal or recycling.

In conclusion, Methyl 3,4-bis(trifluoromethyl)-2-ethylbenzoate (CAS No: 1805403-79-5) stands out as a critical compound in contemporary chemical research due to its unique structure and versatile applications. Its role as a building block for advanced materials and pharmaceuticals underscores its importance in driving innovation across multiple industries. As research continues to uncover new properties and uses for this compound, it is poised to play an even greater role in shaping the future of chemistry and materials science.